Cas no 4072-68-8 (Ethanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-bromo-)

Ethanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-bromo- structure
4072-68-8 structure
Product Name:Ethanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-bromo-
CAS No:4072-68-8
MF:C17H14Br2O2
MW:410.099863529205
CID:324002
PubChem ID:22011158
Update Time:2025-04-19

Ethanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-[4-[[4-(2-bromoacetyl)phenyl]methyl]phenyl]ethanone
    • 1,1'-[Methylenedi(4,1-phenylene)]bis(2-bromoethan-1-one)
    • DTXSID50621466
    • 4072-68-8
    • SCHEMBL6816324
    • Ethanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-bromo-
    • Inchi: 1S/C17H14Br2O2/c18-10-16(20)14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17(21)11-19/h1-8H,9-11H2
    • InChI Key: DAMXONRKMFAAHJ-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC(=CC=1)CC1C=CC(C(CBr)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 409.93401g/mol
  • Monoisotopic Mass: 407.93605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 34.1Ų
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